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Compound of Interest

Compound Name:
N-benzyl-5,6-dimethyl-1,3-

benzothiazol-2-amine

CAS No.: 1105191-61-4

Cat. No.: B1387347

Get Quote

Synthesis, Structure-Activity Relationships (SAR),
and Biological Profiling
Executive Summary
The N-benzyl-1,3-benzothiazol-2-amine scaffold represents a privileged pharmacophore in

medicinal chemistry. Its structural versatility allows it to act as a multi-target ligand, exhibiting

potent efficacy in oncology (via kinase and tubulin inhibition) and neurodegeneration (via

acetylcholinesterase inhibition). This guide provides a rigorous technical framework for the

design, synthesis, and validation of these derivatives, moving beyond generic descriptions to

actionable, field-proven methodologies.

Part 1: Structural Basis & SAR Logic
The biological activity of N-benzyl benzothiazoles is governed by the electronic and steric

environment of two critical domains: the benzothiazole core (Domain A) and the benzyl moiety

(Domain B).
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Key SAR Drivers:

The Linker (Nitrogen): The exocyclic nitrogen is essential for hydrogen bonding with target

residues (e.g., Ser203 in AChE). Alkylation at this position (N-benzyl) increases lipophilicity (

), enhancing blood-brain barrier (BBB) permeability—critical for neuroprotective applications.

Benzothiazole C-6 Position: Electron-withdrawing groups (EWGs) such as -F, -Cl, or -NO2 at

position 6 enhance biological half-life by blocking metabolic oxidation and often increase

potency against cancer cell lines by modulating the acidity of the NH proton.

Benzyl Ring Substitution: Para-substitution on the benzyl ring with EWGs (e.g., -NO2)

typically improves antimicrobial activity, while electron-donating groups (EDGs) like -OMe are

preferred for antioxidant and neuroprotective profiles.

Visualization: Pharmacophore & SAR Map
The following diagram illustrates the critical substitution points and their impact on biological

function.
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Caption: Structural dissection of the N-benzyl benzothiazole pharmacophore highlighting key

regions for chemical modification.

Part 2: Chemical Synthesis Protocols
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To ensure reproducibility and high purity, we utilize a Reductive Amination approach rather than

direct alkylation. Direct alkylation with benzyl halides often leads to over-alkylation (formation of

tertiary amines) and difficult purification. Reductive amination is self-limiting to the secondary

amine.

Validated Protocol: Reductive Amination
Objective: Synthesis of N-(4-methoxybenzyl)-1,3-benzothiazol-2-amine.

Reagents:

2-Aminobenzothiazole (1.0 eq)

4-Methoxybenzaldehyde (1.1 eq)

Sodium Borohydride (NaBH4) (1.5 eq) or STAB (Sodium Triacetoxyborohydride)

Solvent: Methanol (anhydrous)

Step-by-Step Methodology:

Imine Formation: In a round-bottom flask equipped with a magnetic stir bar and reflux

condenser, dissolve 2-aminobenzothiazole (10 mmol) in anhydrous Methanol (20 mL). Add

4-methoxybenzaldehyde (11 mmol).

Causality: Anhydrous conditions prevent hydrolysis of the forming imine (Schiff base).

Catalysis: Add 2-3 drops of Glacial Acetic Acid to catalyze the dehydration. Reflux for 4–6

hours. Monitor by TLC (Hexane:Ethyl Acetate 7:3) until the starting amine disappears.

Reduction: Cool the reaction mixture to 0°C in an ice bath. Carefully add NaBH4 (15 mmol)

portion-wise over 30 minutes.

Safety: Rapid addition causes vigorous evolution of hydrogen gas.

Workup: Stir at room temperature for 2 hours. Quench with distilled water (50 mL).

Evaporate methanol under reduced pressure. Extract the aqueous residue with

Dichloromethane (DCM) (3 x 30 mL).
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Purification: Dry organic layer over anhydrous Na2SO4. Concentrate. Recrystallize from

Ethanol/Water to yield the pure secondary amine.

Visualization: Synthesis Workflow
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Caption: Step-wise reductive amination pathway avoiding over-alkylation byproducts.
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Part 3: Biological Profiling – Neuroprotection (AChE
Inhibition)
N-benzyl benzothiazoles are potent Acetylcholinesterase (AChE) inhibitors. They function as

dual-binding site inhibitors, interacting with both the Catalytic Anionic Site (CAS) and the

Peripheral Anionic Site (PAS).

Protocol: Modified Ellman’s Assay
Principle: Thiocholine, produced by AChE hydrolysis of acetylthiocholine iodide (ATCI), reacts

with DTNB (Ellman's reagent) to form the yellow anion 5-thio-2-nitrobenzoate, measurable at

412 nm.[1]

Self-Validating Controls:

Blank: Buffer + DTNB + Substrate (No Enzyme). Purpose: Rules out non-enzymatic

hydrolysis of the substrate.

Background: Buffer + DTNB + Compound (No Enzyme). Purpose: Rules out reaction

between the test compound and DTNB (false positive).

Workflow:

Buffer Prep: 0.1 M Phosphate buffer (pH 8.0).

Incubation: In a 96-well plate, mix:

140 µL Buffer

20 µL Enzyme solution (AChE from Electrophorus electricus, 0.1 U/mL)

20 µL Test Compound (dissolved in DMSO, final conc < 1%)

Incubate at 25°C for 10 minutes.

Reaction Start: Add 10 µL DTNB (10 mM) and 10 µL ATCI (15 mM).
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Measurement: Read Absorbance (412 nm) every 60 seconds for 10 minutes using a

microplate reader.

Calculation: % Inhibition =

.

Visualization: Mechanism of Action (Dual Binding)
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Caption: Dual-site binding mechanism where the scaffold spans the AChE gorge, blocking

substrate entry.

Part 4: Biological Profiling – Anticancer (Cytotoxicity)[2]
Protocol: MTT Viability Assay
Principle: Reduction of tetrazolium salt (MTT) to purple formazan by mitochondrial succinate

dehydrogenase in viable cells.[2]
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Critical Parameters:

Cell Lines: MCF-7 (Breast), HepG2 (Liver), A549 (Lung).

Seeding Density:

cells/well (crucial to prevent overgrowth during 72h incubation).

Workflow:

Seeding: Seed cells in 96-well plates (100 µL/well). Incubate 24h for attachment.

Treatment: Add test compounds (serial dilutions: 0.1 – 100 µM). Include Doxorubicin as

positive control.[3] Incubate for 48h or 72h.

MTT Addition: Add 10 µL MTT (5 mg/mL in PBS). Incubate 4h at 37°C.

Solubilization: Aspirate medium carefully. Add 100 µL DMSO to dissolve formazan crystals.

Quantification: Read OD at 570 nm (reference 630 nm).

Data Presentation Template:

Compound
ID

R1
(Benzothiaz
ole)

R2 (Benzyl)
MCF-7 IC50
(µM)

HepG2 IC50
(µM)

AChE IC50
(nM)

BBT-01 H H 12.5 ± 1.2 15.8 ± 2.1 120 ± 10

BBT-02 6-F 4-NO2 2.1 ± 0.3 4.5 ± 0.5 >1000

BBT-03 6-OMe 4-OMe >50 >50 45 ± 5

Doxorubicin - - 0.8 ± 0.1 1.2 ± 0.2 -

Donepezil - - - - 22 ± 2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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